2-[benzyl(methylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-23-16-10-8-15(9-11-16)18-17(20)13-19(24(2,21)22)12-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3,(H,18,20)
• InChI Key: JLPXIJHARIAIGD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C

Description

2-[benzyl(methylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BMSMA and has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of BMSMA is not fully understood. However, it has been suggested that BMSMA inhibits the activity of certain enzymes that are involved in the growth and survival of cancer cells. BMSMA has also been found to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
BMSMA has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in the growth and survival of cancer cells. BMSMA has also been found to modulate the immune system and reduce inflammation. In animal models of inflammatory diseases, BMSMA has been found to reduce inflammation and improve symptoms.

Advantages and Limitations for Lab Experiments

BMSMA has several advantages for lab experiments. It is easy to synthesize and has been found to have anti-inflammatory and anti-cancer properties. However, there are some limitations to using BMSMA in lab experiments. It is not very water-soluble, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of BMSMA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of BMSMA. One potential direction is to further investigate the mechanism of action of BMSMA. This could help to identify new targets for cancer therapy and inflammatory diseases. Another potential direction is to study the pharmacokinetics and pharmacodynamics of BMSMA. This could help to optimize dosing and administration of BMSMA in clinical trials. Finally, further studies are needed to determine the safety and efficacy of BMSMA in humans.

Synthesis Methods

The synthesis of BMSMA involves the reaction of 4-methoxybenzylamine with methylsulfonyl chloride to obtain 4-methoxybenzyl methylsulfone. This compound is then reacted with N-(4-methoxyphenyl)acetamide in the presence of a base to obtain BMSMA.

Scientific Research Applications

BMSMA has been studied for its potential use in various scientific research applications. It has been found to have anti-inflammatory and anti-cancer properties. BMSMA has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to reduce inflammation in animal models of inflammatory diseases.